2,3,5-Trifluorobenzylzinc bromide, 0.50 M in THF

• IUPAC Name: bromozinc(1+);1,2,5-trifluoro-3-methanidylbenzene
• InChI: InChI=1S/C7H4F3.BrH.Zn/c1-4-2-5(8)3-6(9)7(4)10;;/h2-3H,1H2;1H;/q-1;;+2/p-1
• InChI Key: GRFXVKCIQXNENG-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=CC(=CC(=C1F)F)F.[Zn+]Br
• Molecular Formula: C7H4BrF3Zn
• DSSTOX Substance ID: DTXSID901273946
• Molecular Weight: 290.4 g/mol
• CAS RN: 226717-85-7

Description

2,3,5-Trifluorobenzylzinc bromide, 0.50 M in THF, is an organozinc compound that is commonly used in organic synthesis. It is a useful reagent for a variety of transformations, including conjugate additions, nucleophilic aromatic substitutions, and allylic substitutions. This compound is often used as a catalyst for the formation of carbon-carbon and carbon-heteroatom bonds. It has been used in a wide range of synthetic reactions, including the synthesis of pharmaceuticals, agrochemicals, and natural products.

Scientific Research Applications

2,3,5-Trifluorobenzylzinc bromide, 0.50 M in THF, is widely used in scientific research for a variety of purposes. It is often used as a catalyst for the formation of carbon-carbon and carbon-heteroatom bonds. It has been used in a wide range of synthetic reactions, including the synthesis of pharmaceuticals, agrochemicals, and natural products. It has also been used in the synthesis of peptides, peptidomimetics, and other bioactive compounds.

Mechanism of Action

The mechanism of action of 2,3,5-trifluorobenzylzinc bromide, 0.50 M in THF, is not well understood. However, it is believed that the zinc atom acts as a Lewis acid, forming a complex with the bromide anion. This complex is then able to nucleophilically attack the substrate, leading to the formation of a new carbon-carbon or carbon-heteroatom bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound, have not been extensively studied. However, it is believed that the compound does not have any significant adverse effects on the human body.

Advantages and Limitations for Lab Experiments

2,3,5-Trifluorobenzylzinc bromide, 0.50 M in THF, has several advantages and limitations when used in laboratory experiments. The main advantage of this compound is its high reactivity, which allows for rapid and efficient reactions. Furthermore, it is relatively inexpensive and easy to obtain. However, it is not suitable for use in biological systems, as it is toxic and can cause irritation to the skin and eyes.

Future Directions

The use of 2,3,5-trifluorobenzylzinc bromide, 0.50 M in THF, in scientific research is still in its infancy. There is still much to be learned about the compound and its potential applications. Future research could focus on the development of new synthetic methods utilizing this compound, as well as the exploration of its potential applications in the pharmaceutical and agrochemical industries. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound, as well as its potential toxicity.

Synthesis Methods

The synthesis of 2,3,5-trifluorobenzylzinc bromide, 0.50 M in THF, involves the reaction of 2,3,5-trifluorobenzyl bromide and zinc powder in the presence of a base. The reaction is typically carried out in anhydrous THF at room temperature. The reaction is complete in approximately one hour, and the product is isolated as a white solid.